ABSTRACTIn the manufacturing of optical products, precise adjustments are made to maintain the optical axis alignment of optical components, which are then securely positioned using adhesives. To achieve positional accuracy at the micron level, it is essential to comprehend the deformation of the adhesive joint over time during processing. This study focuses on investigating the displacement of optical components resulting from the deformation of a cationic photopolymerized epoxy adhesive, which cures under ultraviolet (UV) radiation. First, the conversion of the adhesive was formulated based on a curing reaction model. This conversion can be divided into three stages: the initial reaction during UV irradiation, the subsequent dark reaction, and the reaction induced by heating. Moreover, formulations were developed to describe changes in curing shrinkage, thermal expansion, and viscoelasticity in relation to the conversion. These equations, governing the adhesive properties, were then used to perform finite element method (FEM) simulations to analyze the position of the optical component. Experimental tests on adhesively bonded components were conducted under conditions identical to those employed in the simulation. Throughout the curing process of the adhesive, the optical component was continuously imaged using a coherence-scanning interferometer, enabling the quantification of its displacement from the acquired images. The results of the FEM simulation and experimental analysis exhibited a consistent trend, indicating the effectiveness of the modeling and simulation methods employed in this study. The majority of the displacement of the optical component occurred over several hours during the dark reaction stage, rather than during UV irradiation. Notably, the movement of the optical component was not limited solely to the thickness direction of the adhesive layer because of curing shrinkage but also extends to the in-plane direction because of the non-uniform distribution of the UV irradiation intensity.

ABSTRACTThe double cantilever beam (DCB) specimen is widely used to characterise the mode I fracture of adhesive joints. This paper analyses some particular characteristics of adhesively bonded composite DCB specimens which could affect test results. Three-dimensional (3D) and two-dimensional (2D) finite element analyses (FEA) were conducted in order to evaluate the effects bondline constraint and adherend through-thickness flexibility on the specimen response. Since beam theory-based data reduction schemes are widespread, beam models were also employed to analyze the effects of adherend through-thickness flexibility and fracture process zone relative size. It is shown that, although composite adherends are usually thinner and have much lower transverse moduli than metal adherends, the level of bondline constraint is similarly high. This may: limit the level of adhesive plastic deformations in the fracture process zone; generate high bondline tractions that increase the likelihood of interface failure and interlaminar damage in the composite adherends. The present analyses also show relevant effects of adherend through-thickness flexibility in the adhesive elastic loading stage. Finally, smaller fracture process zones relative to metal adherend DCB specimens were predicted by a beam cohesive zone model. This may explain lower fracture energy values reported with composite adherends in some studies.

ABSTRACTThis study investigates the coupling effects of saline water and cable weight on the adhesive energy of polyurethane/Monel 400 interface using a dead weight peel test. Cables play a crucial role in naval structures serving as a central nervous system. The cables and their connectors are generally molded, encapsulated, or potted with polyurethanes to ensure that they are insulated and waterproof. During service, exposure of some of these cables and their connectors to the marine environment results in the premature failure of the polyurethane/metal interfaces of connectors. Three sets of experiments were carried out to better understand this phenomenon: an initial 90° fixed arm peel test to determine the strength of the interface, a hanging weight peel test in saline water at an elevated temperature to determine the effects of weight variation and saline water degradation, and a dead weight peel test at varying saline water temperatures to determine the acceleration factor. According to the findings, no peel was recorded in the peel experiments conducted in air indicating that the strength of the interface is higher than that of the peel arm. In the dead weight peel tests, increasing the masses of the hanging weights increased the peel velocity. Additionally, for low peel velocities, a linear relationship was observed between adhesive energy and peel velocity. Furthermore, a more cohesive primer failure was observed at the end of the peel process, indicating that peel velocity increased with longer exposure to saline water.

ABSTRACTTo investigate the enhancement mechanism and effect of laser treatment on the performance of an interface between a carbon-fiber-reinforced polymer and magnesium (CFRP/Mg), finite element simulations and experiments were conducted to demonstrate the macroscopic and microscopic failure processes of the laser-treated interface. Based on the high controllability of the groove parameters in laser machining, the quantitative relationship between the texture parameters and the shear properties of the CFRP/Mg interface was analyzed. In addition, shear tests and simulations of the laser-treated interfaces with different groove parameters were performed. Increasing the groove depth and decreasing the groove spacing effectively improved the shear strength of the CFRP/Mg interface. In addition, the reliability of the interface cohesion parameters obtained using the representative volume element model was verified by experiments and simulations, which is important for the application of laser technology to composite laminates.

ABSTRACTPractical adhesion of pressure-sensitive adhesives (PSAs) is strongly dependent on their viscoelastic properties. The use of biobased materials emerged as an effective approach to modify the rheological, mechanical, and adhesive properties of PSAs. The biopolymer kraft lignin (KL), a by-product of pulp and paper manufacturing, appeared as a potential candidate for modifying the adhesive behavior of PSAs. In this study, we developed a block copolymer-based PSA by incorporating a hydrocarbon resin (HCR) and kraft lignin into the block copolymer polystyrene-b-poly(ethylene-co-butylene)-b-polystyrene (SEBS). “Viscoelastic windows”, which describe the potential application of a PSA based on its viscoelastic behavior, were constructed for PSAs with the addition of KL. These results demonstrate the potential for application as a high-shear PSA due to the increased energy dissipation of the samples. Practical adhesion was evaluated using probe tack tests and lap shear strength measurements, which effectively demonstrated an increase in the cohesive strength of the PSA with an optimized concentration of 5 wt% KL.

ABSTRACTDue to increasing legal requirements to reduce emissions from vehicle fleets, vehicle manufacturers are focusing on the electrification of the powertrain. In entirely electrically driven vehicles, the energy is stored in traction batteries integrated below the passenger cell between the axles and thus located in the vehicle’s wet area. Therefore, high requirements apply to the protection of the sensitive cells against mechanical stress as well as against moisture penetration. In addition, one of the main requirements for the connections of the battery housing is to ensure gas tightness over the entire service life. Adhesive bonding technology as a planar joining process offers the potential to produce functionally tight connections. However, there is a lack of reliable test methods for validating the long-term tightness of structural adhesive joints under mechanical and corrosive loads. For this reason, the paper deals with developing a test concept with laboratory-scale test specimens for leak testing under mechanical loading. Various leakage test methods investigate the leakage rate of structurally bonded joints. An analysis of the leakage rate under superimposed cyclic mechanical shear tensile loading follows this. The test method is validated on a specially developed sample battery housing on a laboratory scale.

ABSTRACTIn the present work, adhesion has been incorporated in a model for receding contact between an elastic layer and a half plane under flat and parabolic punches. Based on the JKR model for adhesion and with the help of integral transformation, solution of the problem may be reduced to a system of singular integral equations. A numerical scheme has been proposed and verified. The effect of adhesion on contact size and the stresses has been demonstrated.

ABSTRACTAccurate representation of the traction–separation response for mixed mode loading in a cohesive zone model (CZM) is critical to predicting the response of adhesive joints in a number of applications, including transportation and vehicle crashworthiness. Traditionally, the Mode I and Mode II responses are treated independently, with mixed mode response determined by relationships between the degree of mode mixity and separation, potentially leading to overprediction of the plateau traction and underprediction of the plateau length in mixed mode loading. This poor fit is due to the indirect relationship between mixity and traction and having minimal fitting options for separation-to-plateau and softening. To address this limitation, a mixed mode CZM approach is proposed, based on measured mixed-mode traction–separation results for a toughened epoxy adhesive. The effects of bond-line thickness were considered, to examine the ability of the proposed approach to include additional effects (beyond mode mixity) that are known to affect the traction–separation response. The CZM implementation was assessed using the original test data and was shown to capture the measured experimental traction–separation response across a range of mixed mode loading and bond line thickness more accurately compared to traditional CZM treatments.

ABSTRACTIn this study, the enhancement in strength and toughness of multi-piece glass fiber reinforced plastic (GFRP)/GFRP joints was demonstrated. These joints are bonded with repurposed short glass fiber reinforced adhesive and find their application in rehabilitation of sewage pipelines. These short fibers were produced by grinding and milling the fiberglass wastes, collected during the lamination process of pipes. To study the effect of glass fiber content on the mechanical properties of the composite adhesive, short fiber composite (SFC) specimens with varied milled fiber content were tested under flexural loads. A finite element-based numerical homogenization study was carried out on a micro-mechanical periodic unit-cell representing a non-homogeneous SFC to predict the mechanical properties of the microstructure. The dispersion state of fibers and fracture surface characteristics of SFC were analyzed via scanning electron microscopy. Further, the shear strength of the adhesive with and without reinforcement was experimentally evaluated using a lap shear test. Increasing the fiber content in the adhesive transforms it from a compliant state with poor strength into a much stiffer and stronger composite with reduced strain tolerance. The optimized SFC was selected for joining the two segments of the GFRP sewage pipe using a unidirectional composite as a tongue. Subsequently, the tongue-in-groove joints (TGJs) were tested under tension.

ABSTRACTFacile techniques are required for the debonding of polymeric adhesives from metals for material recycling. A promising solution is a pulsed discharge debonding method. In this approach, a pulsed discharge with a high voltage is applied to the system over a short time. Rapid expansion of gasified materials and shock-wave emissions are produced from the discharge passage, which results in debonding. A drawback of the conventional pulsed discharge method is that it must be conducted in water, otherwise, the pulsed discharge creeps along the material surface without destroying the adhesion. In this study, filler was added to the structure adhesive for the effective pulsed discharge debonding of metal adherend. Epoxy resins with fillers of carbon black, copper and barium titanate particles were fabricated, and their properties and adhesive strength before and after application of the pulsed discharge were investigated. We succeeded in introducing the pulsed discharge inside the adhesive by adding 3.4 vol% of carbon black to the epoxy adhesive; the rapid expansion of gasified adhesion that was caused by the discharge, resulted in debonding. The threshold volume fraction of carbon black for effective pulsed discharge inside the adhesive was discussed based on the percolation model with experimental data.